Cas no 40472-49-9 (2-(4-Methylpyridin-2-yl)propan-2-ol)

• Product Name: 2-(4-Methylpyridin-2-yl)propan-2-ol
• CAS No: 40472-49-9
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 925807
• PubChem ID: 45158876
• Update Time: 2025-07-19

2-(4-Methylpyridin-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methylpyridin-2-yl)propan-2-ol
• 2-(3,3,3-TRIFLUORO-2-OXOPROPYLIDENE)HYDRAZINECARBOXAMIDE
• 2-(4-methyl-[2]pyridyl)-propan-2-ol
• 2-(4-Methyl-2-pyridyl)-2-propanol
• 2-(4-methyl-pyridin-2-yl)-propan-2-ol
• SCHEMBL129055
• DTXSID00669777
• AKOS006293364
• EN300-1839690
• DB-093261
• 40472-49-9
• C91263

• Inchi： 1S/C9H13NO/c1-7-4-5-10-8(6-7)9(2,3)11/h4-6,11H,1-3H3
• InChI Key： JEMARLRZQMPEEW-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1C=C(C)C=CN=1

Computed Properties

• Exact Mass: 151.10000
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12000
• LogP: 1.61740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2-(4-Methylpyridin-2-yl)propan-2-ol

Recent Advances in the Study of 2-(4-Methylpyridin-2-yl)propan-2-ol (CAS: 40472-49-9) in Chemical Biology and Pharmaceutical Research

The compound 2-(4-Methylpyridin-2-yl)propan-2-ol (CAS: 40472-49-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a key intermediate in the synthesis of more complex molecules, as well as its direct pharmacological effects.

One of the most notable advancements in the study of 2-(4-Methylpyridin-2-yl)propan-2-ol is its application in the development of kinase inhibitors. Kinases are critical targets in cancer therapy, and recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase isoforms. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that modifications to the pyridine ring of 2-(4-Methylpyridin-2-yl)propan-2-ol significantly enhanced its selectivity for certain cancer-related kinases, reducing off-target effects and improving therapeutic efficacy.

In addition to its role in kinase inhibition, 2-(4-Methylpyridin-2-yl)propan-2-ol has been investigated for its potential as an anti-inflammatory agent. A recent preclinical study demonstrated that the compound modulates the activity of key inflammatory pathways, including the NF-κB signaling cascade. This finding suggests that it could be a promising candidate for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further optimization of its pharmacokinetic properties is currently underway to improve its bioavailability and reduce potential side effects.

The synthetic pathways for 2-(4-Methylpyridin-2-yl)propan-2-ol have also been refined in recent years. A 2022 publication in Organic Letters detailed a novel, high-yield synthesis method that utilizes catalytic asymmetric hydrogenation, significantly improving the efficiency and scalability of production. This advancement is particularly important for industrial applications, where large-scale synthesis of the compound is required for further drug development and clinical trials.

Despite these promising developments, challenges remain in the clinical translation of 2-(4-Methylpyridin-2-yl)propan-2-ol. For example, its metabolic stability and potential toxicity profiles require further investigation. Ongoing studies are employing advanced techniques such as metabolomics and toxicogenomics to address these concerns. Additionally, computational modeling is being used to predict the compound's interactions with various biological targets, aiding in the design of more effective derivatives.

In conclusion, 2-(4-Methylpyridin-2-yl)propan-2-ol (CAS: 40472-49-9) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications in kinase inhibition and anti-inflammatory therapy, coupled with advancements in synthetic methodologies, underscore its potential as a valuable tool in drug discovery. Future research should focus on optimizing its pharmacological properties and addressing translational challenges to fully realize its therapeutic potential.